Cas no 157664-47-6 ((2-Bromothiophen-3-yl)methanamine)

• Product Name: (2-Bromothiophen-3-yl)methanamine
• CAS No: 157664-47-6
• MF: C₅H₆BrNS
• MW: 192.076838970184
• MDL: MFCD02180914
• CID: 135255
• PubChem ID: 2735586
• Update Time: 2025-06-09

(2-Bromothiophen-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanamine,2-bromo-
• (2-BROMO-3-THIENYL)METHYLAMINE
• (2-Bromo-3-thienyl)methylamine hydrochloride
• (2-Bromothiophen-3-yl)methanamine
• 3-(Aminomethyl)-2-bromothiophene
• (2-Bromo-3-thienyl)methylamine,2-Bromo-3-thiophenemethylamine
• (2-bromothiophen-3-yl)methanamine,hydrochloride
• 2-Bromo-3-thiophenemethylamine
• 3-Aminomethyl-2-bromothiophene
• 2-Bromo-3-thiophenemethanamine
• (2-Bromothien-3-yl)methylamine
• 2-Bromo-3-(methylamino)thiophene
• C-(2-Bromo-thiophen-3-yl)-methylamine
• SB33940
• MFCD02180914
• BS-42132
• BB 0261229
• A809863
• AT16368
• AKOS006343015
• CS-0214898
• 1-(2-BROMOTHIOPHEN-3-YL)METHANAMINE
• 157664-47-6
• SCHEMBL14448598
• FT-0604604
• 3-Thiophenemethanamine, 2-bromo-
• 3-(Aminomethyl)-2-bromothiophene, 95%
• EN300-202206
• 2-Bromo-3-(methylamino)thiophene 97%
• DB-020610

• MDL： MFCD02180914
• Inchi： 1S/C5H6BrNS/c6-5-4(3-7)1-2-8-5/h1-2H,3,7H2
• InChI Key： SLKZUJBSIKGHFU-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CS1)CN

Computed Properties

• Exact Mass: 226.91700
• Monoisotopic Mass: 190.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.657 g/mL at 25 °C
• Melting Point: 199 °C
• Boiling Point: 245 ºC
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.610
• PSA: 54.26000
• LogP: 3.47160
• Sensitiveness: Air Sensitive

(2-Bromothiophen-3-yl)methanamine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H318-H335
• Warning Statement： P261-P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2810 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-37/38-41
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• HazardClass：6.1
• Risk Phrases：R20/21/22; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2-Bromothiophen-3-yl)methanamine

Introduction to (2-Bromothiophen-3-yl)methanamine (CAS No. 157664-47-6)

(2-Bromothiophen-3-yl)methanamine (CAS No. 157664-47-6) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, medicinal chemistry, and materials science. This compound, also known as 3-(aminomethyl)-2-bromothiophene, is characterized by its unique structure, which combines a brominated thiophene ring with an amino-functionalized methyl group. The combination of these functionalities imparts a range of chemical and biological properties that make it a valuable intermediate in the synthesis of more complex molecules.

The thiophene ring, a five-membered heterocyclic compound, is known for its aromatic stability and electronic properties. The presence of the bromine atom at the 2-position adds reactivity and versatility, making it an attractive starting material for various synthetic transformations. The aminomethyl group, on the other hand, provides a reactive site for further functionalization, enabling the formation of amides, imines, and other nitrogen-containing derivatives.

Recent research has highlighted the potential applications of (2-Bromothiophen-3-yl)methanamine in the development of novel pharmaceuticals and materials. For instance, studies have shown that compounds derived from this intermediate exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. One notable example is its use in the synthesis of thiophene-based inhibitors of specific enzymes involved in disease pathways.

In the realm of medicinal chemistry, (2-Bromothiophen-3-yl)methanamine has been utilized as a key building block in the design and synthesis of small molecules targeting various therapeutic areas. For example, researchers have explored its role in the development of selective serotonin reuptake inhibitors (SSRIs) and dopamine receptor modulators, which are crucial for treating neuropsychiatric disorders such as depression and schizophrenia.

Beyond its medicinal applications, (2-Bromothiophen-3-yl)methanamine has also found utility in materials science. Its unique electronic properties make it suitable for the fabrication of organic semiconductors and conductive polymers. These materials are essential components in advanced electronic devices, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The ability to fine-tune the electronic properties through chemical modification further enhances its potential in these applications.

The synthetic accessibility of (2-Bromothiophen-3-yl)methanamine is another factor contributing to its widespread use. Various synthetic routes have been developed to prepare this compound efficiently and on a large scale. One common approach involves the bromination of thiophene followed by amination or reductive amination reactions. These methods are well-documented in the literature and can be adapted to suit different synthetic requirements.

From a safety perspective, it is important to handle (2-Bromothiophen-3-yl)methanamine with care due to its reactivity and potential for forming hazardous intermediates during synthesis. Proper safety protocols should be followed to ensure safe handling and storage. Additionally, environmental considerations should be taken into account when disposing of waste materials generated during its production.

In conclusion, (2-Bromothiophen-3-yl)methanamine (CAS No. 157664-47-6) is a multifaceted compound with significant potential in both research and industrial applications. Its unique structure and chemical properties make it an invaluable intermediate in the synthesis of advanced materials and pharmaceuticals. As research continues to uncover new applications and optimization strategies, this compound is likely to play an increasingly important role in various scientific disciplines.